Cas no 81028-93-5 (1,4-Benzenedicarboxylicacid, 2,6-dimethoxy-, 1-ethyl ester)

• Product Name: 1,4-Benzenedicarboxylicacid, 2,6-dimethoxy-, 1-ethyl ester
• CAS No: 81028-93-5
• MF: C₁₂H₁₄O₆
• MW: 254.235964298248
• CID: 727621
• PubChem ID: 2724050
• Update Time: 2025-04-19

1,4-Benzenedicarboxylicacid, 2,6-dimethoxy-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2,6-dimethoxy-, 1-ethyl ester
• 4-(ethoxycarbonyl)-3,5-dimethoxybenzoic acid
• 4-ethoxycarbonyl-3,5-dimethoxybenzoic acid
• 81028-93-5
• SCHEMBL2829414
• EINECS 279-663-5
• NS00060471
• DTXSID201001718
• AKOS024323414

• Inchi： 1S/C12H14O6/c1-4-18-12(15)10-8(16-2)5-7(11(13)14)6-9(10)17-3/h5-6H,4H2,1-3H3,(H,13,14)
• InChI Key： VZUQFEJRUITTHS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1C(=O)OCC)OC

Computed Properties

• Exact Mass: 254.07903816g/mol
• Monoisotopic Mass: 254.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives